(E)-4-amino-3-(2-(5-bromo-2-hydroxybenzylidene)hydrazinyl)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 4-amino-3-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-6-tert-butyl-1,2,4-triazin-5-one
• InChI: InChI=1S/C14H17BrN6O2/c1-14(2,3)11-12(23)21(16)13(20-18-11)19-17-7-8-6-9(15)4-5-10(8)22/h4-7,22H,16H2,1-3H3,(H,19,20)/b17-7+
• InChI Key: XDOWPDHXYFHVDB-REZTVBANSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(N(C1=O)N)NN=CC2=C(C=CC(=C2)Br)O
• Isomeric SMILES: CC(C)(C)C1=NN=C(N(C1=O)N)N/N=C/C2=C(C=CC(=C2)Br)O
• Molecular Formula: C14H17BrN6O2
• Molecular Weight: 381.23 g/mol

Description

(E)-4-amino-3-(2-(5-bromo-2-hydroxybenzylidene)hydrazinyl)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one is a useful research compound. Its molecular formula is C14H17BrN6O2 and its molecular weight is 381.234. The purity is usually 95%.
BenchChem offers high-quality (E)-4-amino-3-(2-(5-bromo-2-hydroxybenzylidene)hydrazinyl)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-4-amino-3-(2-(5-bromo-2-hydroxybenzylidene)hydrazinyl)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Researchers have developed convenient methods for synthesizing various triazine derivatives with potential applications in medicinal and material chemistry. For instance, McMurry, Brechbiel, Kumar, and Gansow (1992) described the synthesis of 4-nitrobenzyl-substituted macrocyclic tetraamines, highlighting the versatility of triazine compounds in creating bifunctional chelating agents (McMurry, Brechbiel, Kumar, & Gansow, 1992).

Anticancer and Antimicrobial Properties

• A study by Bekircan, Kucuk, Kahveci, and Bektaş (2008) synthesized new triazole-5-one derivatives and evaluated their anticancer properties, demonstrating the potential of triazine derivatives in cancer research (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).
• Shibamoto and Nishimura (1986) synthesized triazine compounds structurally similar to robenidine, showing anticoccidial activity, indicating the potential of triazine derivatives in developing new antimicrobial agents (Shibamoto & Nishimura, 1986).